(2-Chloro-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)formamide
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Overview
Description
(2-Chloro-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)formamide is a useful research compound. Its molecular formula is C13H16ClN3O4 and its molecular weight is 313.74. The purity is usually 95%.
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Scientific Research Applications
Green Solvent Synthesis
Formamides, including compounds related to "(2-Chloro-5-nitrophenyl)-N-(2-morpholin-4-ylethyl)formamide," are significant in the synthesis of pharmaceutically valuable compounds due to their chemical stability, non-toxicity, and non-corrosiveness. Specifically, the synthesis of N-formylmorpholine as a green solvent from morpholine and formic acid showcases the importance of formamides in providing environmentally friendly solutions for the synthesis of heterocyclic compounds (Ghasemi, 2018).
Synthesis of Biologically Active Compounds
The compound serves as a precursor in the synthesis of numerous biologically active molecules. For example, it has been used as an intermediate in the synthesis of anticancer drugs, highlighting its importance in medicinal chemistry. The synthesis of specific morpholin-4-yl derivatives illustrates the compound's utility in creating molecules with potential biological activities, such as small molecule anticancer drugs (Wang et al., 2016).
Imaging Agents for Parkinson's Disease
Another significant application is in the synthesis of imaging agents for Parkinson's disease, demonstrating the compound's relevance in neurodegenerative disease research. The synthesis of [11C]HG-10-102-01, a potential PET agent for imaging the LRRK2 enzyme in Parkinson's disease, from related compounds underlines the role of such chemicals in advancing diagnostic approaches (Wang et al., 2017).
Synthesis of Organic Compounds
Formamides are also pivotal in organic synthesis processes, including the reduction of nitroarenes and the synthesis of various organic molecules. For instance, the reduction of nitroarenes to aminoarenes using formic acid in the presence of ruthenium catalysts exemplifies the broader utility of formamides in organic chemistry (Watanabe et al., 1984).
Mechanism of Action
Target of Action
The primary targets of 2-chloro-N-[2-(morpholin-4-yl)ethyl]-5-nitrobenzamide are currently unknown. This compound is a derivative of morpholine , which is known to be a versatile heterocyclic compound used in various therapeutic agents . .
Mode of Action
As a derivative of morpholine, it may share some of the biological activities of other morpholine derivatives . .
Biochemical Pathways
Morpholine derivatives have been found to possess various biological activities , suggesting that they may interact with multiple biochemical pathways.
Properties
IUPAC Name |
2-chloro-N-(2-morpholin-4-ylethyl)-5-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClN3O4/c14-12-2-1-10(17(19)20)9-11(12)13(18)15-3-4-16-5-7-21-8-6-16/h1-2,9H,3-8H2,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQPFXWDONFUCFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCNC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>47.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47200756 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.